17-Hydroxyisolathyrol

天然产物化学 二萜类化合物 理化性质表征
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H30O5
Molecular Weight 350.4 g/mol
Cat. No. B15594539
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Technical Parameters


Basic Identity
Product Name17-Hydroxyisolathyrol
Molecular FormulaC20H30O5
Molecular Weight350.4 g/mol
Structural Identifiers
InChIInChI=1S/C20H30O5/c1-10-7-14-13(19(14,3)4)6-5-12(9-21)17(23)15-16(22)11(2)8-20(15,25)18(10)24/h5,7,11,13-17,21-23,25H,6,8-9H2,1-4H3/b10-7-,12-5-/t11-,13-,14+,15-,16-,17+,20+/m0/s1
InChIKeyXKXYJTIBKZGIPR-NQYATYSZSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

17-Hydroxyisolathyrol Overview


17-Hydroxyisolathyrol (CAS 93551-00-9) 是一种大环千金二萜醇(macrocyclic lathyrol)衍生物,化学式为C20H30O5,分子量350.45 g/mol,从大戟科植物续随子(Euphorbia lathyris L.)种子中分离得到 。该化合物被报道具有抑制蛋白质-蛋白质相互作用(PPI)的生物活性,部分供应商资料进一步指出其可作为FKBP受体的配体及PKC蛋白激酶的激活剂 [1]。其商品化供应纯度通常在95%–99%以上,以淡黄色至黄色固体粉末形式提供,储存条件建议为-20°C避光密封 。

1
PPI inhibition and PKC activation studies Reported protein-protein interaction inhibitor and PKC activator; suited for signaling pathway research distinct from P-gp efflux modulation.
Mechanistic focus: non-MDR pathway investigation
2
Analytical reference standard HPLC reference standard for diterpenoid quantification in E. lathyris extracts and phytochemical profiling.
Reported purity context: specification review
3
Synthetic derivatization precursor Hydroxylated lathyrane scaffold for exploring structure-activity relationships of PPI-targeted diterpenoids.
Distinct chemical space from classic P-gp modulators

17-Hydroxyisolathyrol vs. Lathyrane Analogs


在大环千金二萜(lathyrane)类化合物中,羟基的数量和位点直接决定了生物活性和分子靶标选择性。17-Hydroxyisolathyrol 在C-17位存在特征性的游离羟基,这与母核Lathyrol(C20H30O4,分子量334.45 g/mol)及同分异构体7β-Hydroxylathyrol(C20H30O5,分子量350.45 g/mol)具有显著差异 。基于大戟科二萜类的构效关系(SAR)研究,羟基位置是调控抗癌和抗炎活性的关键因素——C-3位游离羟基增强活性,而C-2位羟基则产生负面效应 。因此,C-17位羟基的引入可能赋予17-Hydroxyisolathyrol独特的PPI抑制谱和PKC激活能力,而这些活性无法通过结构相近的Lathyrol或7β-Hydroxylathyrol实现等价替代。采购决策时,若以通用Lathyrol或同分异构体替代17-Hydroxyisolathyrol,将直接导致实验结果的不可复现和研究方向的偏移。

This Product
17-Hydroxyisolathyrol
Reported PPI inhibitor, FKBP ligand, and PKC activator; analytical standard workflow
vs
Generic Substitute
Lathyrol / Epoxylathyrol
Primary reported mechanism: direct P-gp efflux modulation and MDR reversal
Mechanism Context
Mechanistic classification may shift: PPI inhibition vs. P-gp ATPase inhibition; pathway-response endpoints may differ
Analytical Context
HPLC reference standard method validation may not transfer directly across lathyrane analogs

Selection Evidence for 17-Hydroxyisolathyrol


PPI Inhibition vs. P-gp Efflux Modulation

17-Hydroxyisolathyrol 在母核 Lathyrol(C20H30O4)的C-17位引入了一个额外的羟基,导致分子式由C20H30O4变为C20H30O5,分子量由334.45 g/mol增加至350.45 g/mol 。这一结构差异同时反映在氢键供体数量(HBD: 4 vs 3)、极性表面积(tPSA: 98 Ų vs 推测值更低)以及预测LogP值(1.9)等关键理化参数上 。

PPI vs. P-gp Mechanism
Data to verify
Target PPI inhibitor / FKBP ligand / PKC activator
Analogs P-gp ATPase inhibitor (Lathyrol Ki = 3.2 μM)
Supports mechanistic workflow differentiation
Class-level inference; source-specific review recommended
天然产物化学 二萜类化合物 理化性质表征

P-gp-mediated MDR Reversal Potency

17-Hydroxyisolathyrol 被报道具有抑制蛋白质-蛋白质相互作用(PPI)的活性,并可作为FKBP受体配体及PKC蛋白激酶激活剂 [1]。相比之下,母核Lathyrol及其衍生物的主要研究焦点为P-糖蛋白(P-gp)介导的多药耐药(MDR)逆转活性 [2]。

MDR Reversal Potency
Cross-study comparable
Not documented in MCF7/ADR assay
Lathyrol EC50 = 11630.0 nM (MCF7/ADR)
Supports P-gp research compound selection
Absent from key SAR studies of this class
蛋白质-蛋白质相互作用 PKC信号通路 FKBP配体

Predicted Stability and DMSO Solubility

不同供应商提供的17-Hydroxyisolathyrol在纯度和溶解性参数上存在差异,这些差异直接影响实验方案的可执行性和成本控制。MedChemExpress提供的产品纯度达99.33%,DMSO溶解度为100 mg/mL (285.35 mM) 。TargetMol提供纯度99.23%的产品,DMSO溶解度为50 mg/mL (142.67 mM) 。InvivoChem提供纯度≥98%的产品,DMSO溶解度同样约为100 mg/mL 。

Solubility & LogP
Head-to-head
Target LogP 1.9; DMSO ~100 mg/mL
Lathyrol LogP 1.48; DMSO 55 mg/mL
Reported solubility context for assay preparation
Predicted LogP; solubility in DMSO at RT
化合物采购 溶解度 纯度规格

Analytical Standard Purity for Quantification

大戟科二萜类化合物的系统构效关系研究表明,游离羟基的位置对化合物的抗癌和抗炎活性具有决定性影响——C-3位游离羟基增强活性,而C-2位羟基则产生负面效应 [1]。17-Hydroxyisolathyrol在C-17位引入的游离羟基,可能与C-3和C-5位的酰化位点形成协同作用,影响其PPI抑制活性和靶标选择性 [2]。

Analytical Purity
Source review
HPLC ≥98%
Identity: NMR and MS confirmed
Supports quantification reference standard fit
Per vendor COA; method-specific validation review
构效关系 大戟科二萜 羟基化修饰

Research Applications of 17-Hydroxyisolathyrol


Quantification of Diterpenoids in E. lathyris Extracts

17-Hydroxyisolathyrol被明确报道具有抑制蛋白质-蛋白质相互作用(PPI)的活性 [1]。该化合物适用于PPI抑制剂的高通量筛选、先导化合物发现,以及研究PPI在疾病发生发展中的作用机制。尤其适合作为工具化合物,用于验证新型PPI检测方法(如AlphaScreen、荧光偏振、SPR等)的实验体系。

PPI and PKC Signaling Pathway Studies

供应商资料指出17-Hydroxyisolathyrol可作为PKC蛋白激酶的激活剂 。PKC在细胞增殖、分化、凋亡和免疫应答中发挥关键调控作用。该化合物可用于激活PKC信号通路的功能验证实验、PKC下游磷酸化事件的检测,以及PKC相关疾病(如肿瘤、神经退行性疾病)的机制研究。

Synthetic Precursor for Novel Diterpenoid Derivatives

作为续随子(Euphorbia lathyris)种子中分离的大环千金二萜衍生物,17-Hydroxyisolathyrol适用于天然产物化学研究中的标准品对照、结构确证和分离方法开发 。其C-17位羟基化的结构特征可用于研究大戟科二萜类化合物的构效关系、生物合成途径,以及作为化学衍生化的起始原料 [2]。

多药耐药逆转的对比研究与工具化合物

鉴于lathyrane类二萜普遍具有P-gp介导的MDR逆转活性,而17-Hydroxyisolathyrol的活性报道偏向PPI抑制和PKC激活,该化合物可作为MDR研究中的差异化对照 [3]。通过比较17-Hydroxyisolathyrol与已知P-gp抑制剂(如Verapamil、Lathyrol衍生物)在MDR逆转实验中的表现,研究者可进一步解析lathyrane类二萜的构效关系,明确羟基化位点对MDR活性的影响。

Application
Selection Property
Validation Focus
E. lathyris diterpenoid quantification
HPLC reference standard context
Calibration and method linearity review
PPI inhibition and PKC signaling research
PPI-target engagement and PKC activation context
Pathway-specific assay design review
Diterpenoid SAR and derivatization studies
Hydroxylation site for selective modification
Derivative characterization and activity review

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